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Compound of Interest

Compound Name: Fluazifop-butyl

Cat. No.: B166162 Get Quote

The selective post-emergence herbicide Fluazifop-butyl offers effective long-term control of

perennial grass weeds, a persistent challenge in various agricultural and non-crop settings.

This guide provides a comparative analysis of Fluazifop-butyl's performance against other

leading graminicides, supported by experimental data, to inform researchers, scientists, and

drug development professionals in their selection of perennial grass management strategies.

Fluazifop-butyl, a member of the aryloxyphenoxypropionate chemical family, functions by

inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in the

biosynthesis of lipids within grasses.[1][2] This mode of action leads to the disruption of cell

membrane formation, ultimately causing the death of the target grass species.[3][4] Its systemic

nature allows for translocation throughout the plant, including to the rhizomes and stolons,

which is crucial for the long-term control of perennial grasses.[1]

Comparative Efficacy of Perennial Grass Control
The long-term efficacy of Fluazifop-butyl has been demonstrated in numerous studies against

a range of perennial grass species. For effective control, application timing is critical, with

treatments generally recommended when grasses are actively growing and before the heading

stage.[5] The addition of a nonionic surfactant is often advised to enhance absorption.[5]

The following table summarizes the performance of Fluazifop-butyl and its alternatives in

controlling key perennial grasses. Data has been compiled from various experimental studies.

It is important to note that direct comparisons can be challenging due to variations in

experimental conditions, application rates, and environmental factors.
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Herbicide
Target
Perennial
Grass

Application
Rate (kg
ai/ha)

Control
Efficacy (%)

Duration of
Control

Citation(s)

Fluazifop-

butyl

Sorghum

halepense

(Johnsongras

s)

0.210 (single

application)
>90 Not Specified [6]

Sorghum

halepense

(Johnsongras

s)

0.140

(sequential

applications)

>85 3 years [6]

Elymus

repens

(Quackgrass)

0.125

(repeated

applications)

Good control Not Specified [2]

Spartina

anglica
2.1 98 1 year [7]

Spartina

anglica
2.1 92 3 years [7]

Sethoxydim
Hymenachne

amplexicaulis
Not Specified 85-90 6 months [8]

Hymenachne

amplexicaulis
Not Specified 52-68 9 months [8]

Kentucky

Bluegrass
Not Specified

93-98

(sequential

applications)

8 weeks [9]

Clethodim

Panicum

repens

(Torpedogras

s)

0.30 - 0.60 <79 Not Specified [10]

Reed Canary

Grass
1.5% solution

Significant

reduction/dea

th

>1 year [11]
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Glyphosate
Smooth

Brome
Not Specified

Effective

reduction

Long-term,

but with re-

invasion of

other weeds

[12]

Tumble

Windmillgras

s

Not Specified 85 28 days [13]

Experimental Protocols
Detailed methodologies are crucial for interpreting efficacy data. The following protocols are

representative of the experiments cited in this guide.

Fluazifop-butyl Application for Sorghum halepense
(Johnsongrass) Control

Objective: To evaluate the efficacy of single versus sequential applications of Fluazifop-
butyl on Johnsongrass.

Experimental Design: Field trials were conducted with treatments including single

applications of Fluazifop-butyl at varying rates and sequential applications.

Herbicide Application: Fluazifop-butyl was applied post-emergence to actively growing

Johnsongrass. For single applications, a rate of 210 g ai ha⁻¹ was used on plants with fewer

than 6 leaves.[6] Sequential applications were made at a rate of 140 g ai ha⁻¹.[6]

Data Collection: Johnsongrass control was visually assessed at 14, 21, and 28 days after the

final application.[6] Long-term control from sequential applications was evaluated over a 3-

year period.[6]

Key Findings: A single application of 210 g ai ha⁻¹ provided over 90% control.[6] Sequential

applications at a lower rate resulted in greater than 85% control over a three-year period,

indicating excellent long-term efficacy.[6]
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Comparative Trial of Graminicides for Quackgrass
(Elymus repens) Control

Objective: To compare the efficacy of Fluazifop, Glyphosate, and Sethoxydim for quackgrass

control.

Experimental Design: Field trials were established on a site with a natural infestation of

quackgrass.

Herbicide Application: Herbicides were applied as a foliar spray. Fluazifop was applied at a

rate of 0.125 kg ai/ha with a 0.25% non-ionic surfactant.[2] Applications were repeated on

actively growing plants.[2]

Data Collection: Efficacy was assessed by measuring the reduction in quackgrass cover and

density.

Key Findings: Fluazifop had the greatest impact on reducing quackgrass cover compared to

glyphosate and sethoxydim.[2] Repeated applications were necessary for good control.[2]

Mode of Action and Signaling Pathway
Fluazifop-butyl and other aryloxyphenoxypropionate ('FOPs') and cyclohexanedione ('DIMs')

herbicides act by inhibiting the ACCase enzyme. This enzyme catalyzes the first committed

step in fatty acid biosynthesis. The inhibition of ACCase blocks the production of malonyl-CoA,

a crucial building block for the synthesis of fatty acids. These fatty acids are essential

components of cell membranes. The disruption of membrane integrity, particularly in rapidly

growing meristematic tissues, leads to cell leakage and ultimately, plant death.[1][4] Broadleaf

plants are generally tolerant to these herbicides due to a structurally different, insensitive form

of the ACCase enzyme.[4]
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Caption: ACCase inhibition by Fluazifop-butyl disrupts fatty acid synthesis.

Experimental Workflow for Herbicide Efficacy Trial
The following diagram illustrates a typical workflow for conducting a field trial to evaluate the

long-term efficacy of a herbicide for perennial grass management.
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Caption: Workflow for a long-term herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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